Cas no 1187931-88-9 (7-Bromo-quinolin-4-ylamine Hydrochloride)

• Product Name: 7-Bromo-quinolin-4-ylamine Hydrochloride
• CAS No: 1187931-88-9
• MF: C₉H₈BrClN₂
• MW: 259.530220031738
• MDL: MFCD11506323
• CID: 3168017
• PubChem ID: 53408478
• Update Time: 2025-06-12

7-Bromo-quinolin-4-ylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Bromoquinolin-4-amine hydrochloride
• 7-BROMO-QUINOLIN-4-YLAMINE HYDROCHLORIDE
• C9H7BrN2.HCl
• 3690AJ
• SB31453
• C9H8BrClN2
• 4-Amino-7-bromoquinoline HCl
• CS-0335083
• 7-bromoquinolin-4-amine;hydrochloride
• MFCD11506323
• 1187931-88-9
• 7-Bromoquinolin-4-aminehydrochloride
• 7-Bromo-quinolin-4-ylamine Hydrochloride

• MDL： MFCD11506323
• Inchi： 1S/C9H7BrN2.ClH/c10-6-1-2-7-8(11)3-4-12-9(7)5-6;/h1-5H,(H2,11,12);1H
• InChI Key： XEURIUWGVLHXHB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=CN=C2C=1)N.Cl

Computed Properties

• Exact Mass: 257.95594 g/mol
• Monoisotopic Mass: 257.95594 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• Molecular Weight: 259.53

7-Bromo-quinolin-4-ylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 7-Bromo-quinolin-4-ylamine Hydrochloride

7-Bromo-quinolin-4-ylamine Hydrochloride: A Comprehensive Overview

7-Bromo-quinolin-4-ylamine Hydrochloride is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and pharmacological properties. This compound, identified by the CAS number 1187931-88-9, has garnered considerable attention due to its potential applications in drug development and medicinal research. The presence of both bromine and amine functional groups in its molecular structure contributes to its versatility, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in therapeutic interventions.

The molecular structure of 7-Bromo-quinolin-4-ylamine Hydrochloride consists of a quinoline core substituted with a bromine atom at the 7-position and an amine group at the 4-position, with the hydrochloride salt form enhancing its solubility and stability. This configuration allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. The quinoline scaffold is well-documented for its role in various biological processes, including antimicrobial and anticancer activities, which underscores the potential of this compound as a lead molecule in drug discovery.

In recent years, there has been a surge in research focusing on quinoline derivatives due to their broad spectrum of biological activities. Studies have highlighted the antimicrobial properties of quinoline-based compounds, making them relevant in the fight against resistant bacterial strains. The introduction of halogen atoms, such as bromine, into the quinoline framework often enhances binding affinity to biological targets, thereby improving efficacy. This has led to the exploration of 7-Bromo-quinolin-4-ylamine Hydrochloride as a potential candidate for developing novel antibiotics and antiviral agents.

The pharmacological profile of 7-Bromo-quinolin-4-ylamine Hydrochloride has been investigated in several preclinical studies. These studies have demonstrated its ability to interact with various enzymes and receptors, suggesting multiple mechanisms of action. For instance, its interaction with kinases and other signaling proteins has been explored as a potential therapeutic strategy for cancer treatment. Additionally, its antimicrobial activity has been tested against a range of pathogens, indicating its utility in combating infections caused by drug-resistant bacteria.

The synthesis of 7-Bromo-quinolin-4-ylamine Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework. These synthetic approaches not only highlight the compound's synthetic accessibility but also showcase the advancements in organic chemistry that facilitate the production of complex molecules.

The chemical stability and pharmacokinetic properties of 7-Bromo-quinolin-4-ylamine Hydrochloride are critical factors that influence its suitability for clinical applications. Research has focused on optimizing its formulation to enhance bioavailability and reduce toxicity. Techniques such as crystal engineering and solubility enhancement methods have been explored to improve its pharmaceutical characteristics. These efforts are essential for translating preclinical findings into effective therapeutic agents that can be safely administered to patients.

The regulatory landscape for approving new drugs based on quinoline derivatives is stringent but well-established. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving a compound for clinical use. The development pipeline for 7-Bromo-quinolin-4-ylamine Hydrochloride is currently undergoing rigorous evaluation to meet these standards. Collaborative efforts between academic researchers and pharmaceutical companies are crucial in generating robust datasets that support its potential as a therapeutic agent.

Future directions in the research of 7-Bromo-quinolin-4-ylamine Hydrochloride include exploring its role in targeted therapy and combination treatments. The ability to modulate specific biological pathways makes it an attractive candidate for personalized medicine approaches. Additionally, investigating its interactions with other drug candidates could lead to synergistic effects that enhance treatment outcomes. Such interdisciplinary studies are essential for advancing our understanding of quinoline derivatives and their applications in modern medicine.

The economic impact of developing new drugs based on compounds like 7-Bromo-quinolin-4-ylamine Hydrochloride cannot be overstated. Pharmaceutical innovation drives economic growth by creating new markets for therapies that address unmet medical needs. Investment in research and development not only yields scientific breakthroughs but also contributes to job creation and technological advancement. As such, compounds like this play a pivotal role in shaping the future of healthcare.

In conclusion, 7-Bromo-quinolin-4-ylamine Hydrochloride is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, combined with recent advancements in drug discovery technologies, position it as a promising candidate for further research and development. As scientific understanding continues to evolve, compounds like this will undoubtedly play a crucial role in addressing global health challenges and improving patient outcomes.